4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H22FN3O3S2/c1-2-15-6-3-4-13-25(15)30(27,28)16-11-9-14(10-12-16)20(26)24-21-23-19-17(22)7-5-8-18(19)29-21/h5,7-12,15H,2-4,6,13H2,1H3,(H,23,24,26)
• InChI Key: PPCSPYRKGWSCHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C21H22FN3O3S2
• Molecular Weight: 447.6 g/mol

Description

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide, also known as EFNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and pharmacology. This compound is a small molecule inhibitor that has been shown to have a wide range of effects on various biological processes. In

Mechanism of Action

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide exerts its effects through the inhibition of various enzymes and signaling pathways involved in biological processes. Specifically, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been shown to inhibit the activity of protein kinase B (AKT), which plays a critical role in cell proliferation and survival. 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide also inhibits the activity of vascular endothelial growth factor receptor 2 (VEGFR2), which is involved in angiogenesis. By inhibiting these enzymes and pathways, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been shown to have potent anti-cancer and anti-angiogenic effects.
Biochemical and Physiological Effects:
4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide inhibits cell proliferation and induces apoptosis in various cancer cell lines. 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has also been shown to inhibit angiogenesis and tumor growth in animal models of cancer. Additionally, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has several advantages for lab experiments. Firstly, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide is a small molecule inhibitor, which makes it easy to synthesize and study in vitro. Secondly, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been shown to have potent anti-cancer and anti-angiogenic effects, which makes it a promising candidate for the development of new anti-cancer and anti-angiogenic drugs. However, there are also some limitations to using 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide in lab experiments. Firstly, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has not been extensively studied in vivo, which makes it difficult to assess its potential clinical applications. Secondly, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has not been tested in human clinical trials, which makes it difficult to assess its safety and efficacy in humans.

Future Directions

There are several potential future directions for 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide research. Firstly, more studies are needed to assess the safety and efficacy of 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide in humans. Secondly, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide could be further studied as a potential treatment for various cancers and neurological disorders. Thirdly, the mechanism of action of 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide could be further elucidated to identify potential new targets for drug development. Finally, more studies are needed to assess the potential side effects of 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide and to identify ways to mitigate these side effects.

Synthesis Methods

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide can be synthesized through a multi-step process that involves the use of various chemical reagents and techniques. The synthesis of 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide typically begins with the reaction of 4-fluorobenzo[d]thiazol-2-amine with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction produces 4-(4-chlorobenzoyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide. The next step involves the reaction of this intermediate compound with 2-ethylpiperidine in the presence of a base such as potassium carbonate. This reaction produces the final product, 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide.

Scientific Research Applications

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has been extensively studied in various scientific research fields due to its potential applications in medicine and pharmacology. This compound has been shown to have a wide range of effects on various biological processes, including cell proliferation, apoptosis, and angiogenesis. 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide has also been shown to have potential applications in the treatment of cancer, cardiovascular diseases, and neurological disorders.